Cas no 2223175-56-0 (6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide)

• Product Name: 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide
• CAS No: 2223175-56-0
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 6190826
• PubChem ID: 132400982
• Update Time: 2025-10-31

6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2223175-56-0
• EN300-26614936
• 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide

• Inchi： 1S/C16H18N6O/c1-21-8-13(15-7-18-10-22(15)2)14(9-21)20-16(23)11-3-4-12(5-17)19-6-11/h3-4,6-7,10,13-14H,8-9H2,1-2H3,(H,20,23)/t13-,14-/m1/s1
• InChI Key： HOXKZYJCCASFSK-ZIAGYGMSSA-N
• SMILES： O=C(C1C=NC(C#N)=CC=1)N[C@@H]1CN(C)C[C@H]1C1=CN=CN1C

Computed Properties

• Exact Mass: 310.15420922g/mol
• Monoisotopic Mass: 310.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.8Ų

Additional information on 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide

Introduction to 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide (CAS No: 2223175-56-0)

6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide (CAS No: 2223175-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide is characterized by a complex arrangement of heterocyclic rings, including a pyridine core, a pyrrolidine moiety, and an imidazole group. These structural elements contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the cyano group in the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug action. Additionally, the stereochemical configuration at the (3S,4R) positions of the pyrrolidine ring adds another layer of complexity, influencing its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]pyridine-3-carboxamide is its potential as a scaffold for drug design. The combination of the pyridine, pyrrolidine, and imidazole moieties provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility has made it an attractive candidate for further exploration in synthetic chemistry and medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic intervention. The structural complexity of 6-cyano-N-[(3S,4R)-1-methyl-4-(1-methyl-1H-imidazol-5-y)]pyridine}-3-carboxamide aligns well with these trends, suggesting that it may have significant therapeutic potential.

The compound's cyano group is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the molecule's solubility and bioavailability. These properties are critical for determining how effectively a drug can be absorbed and utilized by the body. Additionally, the presence of the (3S,4R) stereochemistry at the pyrrolidine ring suggests that the molecule may exhibit enantioselective interactions with biological targets, which could be exploited to enhance its therapeutic efficacy.

Another key feature of this compound is its potential to interact with multiple biological pathways simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple dysregulated pathways. For instance, studies have shown that compounds with similar structural features can modulate pathways associated with inflammation, cancer, and neurodegenerative diseases.

The development of 6-cyano-N-[ ( 3 S , 4 R ) - 1 - methyl - 4 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) pyrrolidin - 3 - yl ] pyridine - 3 - carboxamide represents a significant step forward in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound may pave the way for novel therapeutic strategies.

In conclusion,6-cyano-N-[ ( 3 S , 4 R ) - 1 - methyl - 4 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) pyrrolidin - 3 - yl ] pyridine - 3 - carboxamide (CAS No: 2223175_56_0) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery and development. As our understanding of its mechanisms of action continues to grow,this compound holds promise for contributing to advancements in medicine.